4-bromo-N-(1,3-thiazol-2-yl)benzenesulfonamide
Cat. No. B184889
CAS No.:
331972-47-5
M. Wt: 319.2 g/mol
InChI Key: JNVLDSBNISCATL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063080B2
Procedure details
A solution of 4-bromo-benzenesulfonyl chloride (100 mmol) and 2-aminothiazole (100 mmol) in dichloromethane and pyridine (300 mL, 8:2) was stirred for one day. After concentrated in vacuo, the residue was diluted with ethyl acetate (500 mL) and the solution was washed with 1N HCl solution, sat NaHCO3, dried over MgSO4, and concentrated in vacuo. The residue was recrystallized in ethyl acetate to give 4-bromo-N-thiazol-2-yl-benzenesulfonamide (85 mmol) as a white solid.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[CH:4][CH:3]=1.[NH2:12][C:13]1[S:14][CH:15]=[CH:16][N:17]=1>ClCCl.N1C=CC=CC=1>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH:12][C:13]2[S:14][CH:15]=[CH:16][N:17]=2)(=[O:10])=[O:9])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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100 mmol
|
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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|
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Quantity
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100 mmol
|
|
Type
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reactant
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Smiles
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NC=1SC=CN1
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|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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|
Name
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|
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Quantity
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300 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentrated in vacuo
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ADDITION
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Type
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ADDITION
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Details
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the residue was diluted with ethyl acetate (500 mL)
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WASH
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Type
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WASH
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Details
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the solution was washed with 1N HCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was recrystallized in ethyl acetate
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)S(=O)(=O)NC=1SC=CN1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 85 mmol | |
| YIELD: CALCULATEDPERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
